Cas no 1805111-44-7 (5-Bromo-2-methyl-4-nitrobenzyl chloride)

• Product Name: 5-Bromo-2-methyl-4-nitrobenzyl chloride
• CAS No: 1805111-44-7
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5002178
• Update Time: 2025-05-19

5-Bromo-2-methyl-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-4-nitrobenzyl chloride

• Inchi： 1S/C8H7BrClNO2/c1-5-2-8(11(12)13)7(9)3-6(5)4-10/h2-3H,4H2,1H3
• InChI Key： YVBDUHFLLGIWOP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(CCl)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 5-Bromo-2-methyl-4-nitrobenzyl chloride

Introduction to 5-Bromo-2-methyl-4-nitrobenzyl chloride (CAS No. 1805111-44-7)

5-Bromo-2-methyl-4-nitrobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805111-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its bromine and methyl substituents on a nitro-substituted benzene ring. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural framework of 5-Bromo-2-methyl-4-nitrobenzyl chloride consists of a benzene ring substituted with a bromine atom at the 5-position, a methyl group at the 2-position, and a nitro group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it valuable for various chemical transformations. The benzylic chloride moiety further enhances its utility as a reagent in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups into complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group can be reduced to an amine, which is a common strategy in drug design to enhance bioavailability and metabolic stability. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many pharmacologically active compounds.

One of the most compelling applications of 5-Bromo-2-methyl-4-nitrobenzyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted in anticancer therapies. The ability to introduce specific substituents at strategic positions on the benzene ring allows for fine-tuning of binding affinity and selectivity against particular kinase targets. For instance, recent studies have demonstrated the utility of this compound in generating inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases.

Another area where 5-Bromo-2-methyl-4-nitrobenzyl chloride has shown promise is in the development of antimicrobial agents. The combination of bromine and nitro groups can enhance the interactions with bacterial enzymes and DNA, leading to increased efficacy against resistant strains. Research has indicated that derivatives of this compound exhibit activity against Gram-positive bacteria, making them attractive candidates for novel antibiotics or adjuncts to existing therapies.

The synthetic versatility of 5-Bromo-2-methyl-4-nitrobenzyl chloride extends beyond pharmaceutical applications. In materials science, for example, it serves as a precursor for synthesizing liquid crystals and organic semiconductors. The rigid aromatic core and electron-withdrawing nitro group contribute to favorable electronic properties, which are essential for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a methodological perspective, 5-Bromo-2-methyl-4-nitrobenzyl chloride is typically prepared through multi-step organic synthesis involving chlorination reactions on appropriately substituted benzene derivatives. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and methyl groups with high precision.

The safety profile of 5-Bromo-2-methyl-4-nitrobenzyl chloride is another important consideration in its application. While it is not classified as a hazardous material under standard regulations, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), including gloves and safety goggles, is recommended during laboratory work involving this compound. Storage conditions should also be carefully controlled to prevent degradation or unwanted side reactions.

In conclusion,5-Bromo-2-methyl-4-nitrobenzyl chloride (CAS No. 1805111-44-7) represents a valuable building block in modern chemical synthesis. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new methodologies and targets,this compound will likely remain at the forefront of scientific innovation, contributing to advancements that benefit society.